Cas no 561294-90-4 ((E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide)

• Product Name: (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide
• CAS No: 561294-90-4
• MF: C₂₁H₁₅N₅O₃S
• MW: 417.440502405167
• CID: 5454487
• Update Time: 2025-06-09

(E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide
• 2-Propenamide, 2-cyano-3-[3-nitro-4-(2-pyrimidinylthio)phenyl]-N-(phenylmethyl)-

• Inchi： 1S/C21H15N5O3S/c22-13-17(20(27)25-14-15-5-2-1-3-6-15)11-16-7-8-19(18(12-16)26(28)29)30-21-23-9-4-10-24-21/h1-12H,14H2,(H,25,27)
• InChI Key： DSRDTGFYPOADAB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1=CC=C(SC2=NC=CC=N2)C([N+]([O-])=O)=C1

Additional information on (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide

Comprehensive Overview of (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide (CAS No. 561294-90-4)

The compound (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide, identified by its CAS No. 561294-90-4, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a cyano group, a nitro-substituted phenyl ring, and a pyrimidinylsulfanyl moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer therapy.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for diseases such as cancer, inflammation, and neurodegenerative disorders. The (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide stands out due to its ability to interact with specific enzymatic pathways, potentially offering a new avenue for therapeutic intervention. Its nitro group and pyrimidine scaffold are particularly noteworthy, as these motifs are commonly found in drugs that modulate protein-protein interactions and signal transduction pathways.

The synthesis of CAS No. 561294-90-4 involves a multi-step process that highlights the importance of stereoselective reactions and cross-coupling methodologies. These techniques are essential for constructing the molecule's intricate framework, which includes a prop-2-enamide backbone and a benzyl-protected amine. The compound's E-configuration is critical for its biological activity, as it ensures proper alignment with target proteins. This level of precision in synthesis is a testament to the advancements in modern organic chemistry and the growing emphasis on structure-activity relationship (SAR) studies.

From a pharmacological perspective, (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide exhibits promising bioavailability and metabolic stability, two key factors in drug development. Its cyano group enhances its binding affinity to target proteins, while the nitro substituent contributes to its electron-withdrawing properties, which can influence its reactivity and interaction with biological systems. These characteristics make it a valuable subject for in vitro and in vivo studies aimed at elucidating its mechanism of action.

The compound's potential applications extend beyond traditional medicine. With the rise of precision medicine and personalized therapy, there is growing interest in molecules like CAS No. 561294-90-4 that can be tailored to individual patient needs. Its modular structure allows for further derivatization, enabling researchers to fine-tune its properties for specific therapeutic targets. This adaptability aligns with the current trend toward drug repurposing, where existing compounds are explored for new indications.

In the context of green chemistry, the synthesis and application of (E)-N-benzyl-2-cyano-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide also raise important considerations. The use of sustainable solvents and catalytic methods in its production can minimize environmental impact, reflecting the pharmaceutical industry's commitment to reducing its carbon footprint. Additionally, the compound's potential as a biomarker or probe in diagnostic assays highlights its versatility in both therapeutic and non-therapeutic settings.

As research into CAS No. 561294-90-4 continues, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound for drug development or a tool for studying biological pathways, this molecule exemplifies the intersection of chemistry, biology, and medicine. Its journey from the laboratory to the clinic will undoubtedly be shaped by ongoing innovations in computational modeling, high-throughput screening, and translational research.